2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 2-chloro-4-(pentanoylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C13H15ClN2O3S/c1-2-3-4-11(17)16-13(20)15-8-5-6-9(12(18)19)10(14)7-8/h5-7H,2-4H2,1H3,(H,18,19)(H2,15,16,17,20)
• InChI Key: PAICRUNGNHHFRS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC(=S)NC1=CC(=C(C=C1)C(=O)O)Cl
• Molecular Formula: C13H15ClN2O3S
• Molecular Weight: 314.79 g/mol

Description

2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid, also known as CPAC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. CPAC is a derivative of benzoic acid and has a molecular formula of C16H19ClN2O3S.

Scientific Research Applications

2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and anticancer properties. It has also been studied for its potential use as a diagnostic tool for cancer detection. In agriculture, this compound has been shown to have antifungal and antibacterial properties, making it a potential candidate for crop protection. In materials science, this compound has been studied for its potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cellular processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), proteins that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and tumor growth. It has also been shown to have antifungal and antibacterial properties. In vitro studies have shown that this compound can induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid has several advantages for lab experiments. It is stable and can be easily synthesized in high yields and purity. It has also been shown to have low toxicity in animal studies. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its exact molecular targets. Additionally, this compound is not water-soluble, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid. One direction is to further investigate its mechanism of action and molecular targets. This could lead to the development of more specific and effective drugs for the treatment of various diseases. Another direction is to explore its potential applications in agriculture, such as crop protection. Additionally, this compound could be studied for its potential use in the development of new materials with unique properties. Overall, this compound has shown promise in various fields, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 2-chloro-4-{[(pentanoylamino)carbonothioyl]amino}benzoic acid involves the reaction of 4-chloro-2-nitrobenzoic acid with pentanoyl isothiocyanate in the presence of a catalyst. The resulting product is then reduced with hydrogen gas to yield this compound. This method has been successfully used to produce this compound in high yields and purity.